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Compound Name: Dynasore hydrate

Cat. No.: B6590803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dynasore hydrate is a cell-permeable small molecule inhibitor of dynamin, a GTPase

essential for clathrin-mediated endocytosis.[1][2][3] It acts as a non-competitive inhibitor of the

GTPase activity of dynamin 1 and dynamin 2, as well as the mitochondrial dynamin Drp1.[1][2]

[3] By inhibiting dynamin, Dynasore rapidly and reversibly blocks the scission of clathrin-coated

pits from the plasma membrane, thereby preventing the formation of endocytic vesicles.[1][4]

This property makes Dynasore a valuable tool for studying cellular processes that rely on

dynamin-dependent endocytosis, such as nutrient uptake, receptor signaling, and viral entry.[1]

[2]

Mechanism of Action
Dynasore targets the GTPase activity of dynamin. Dynamin polymerizes around the neck of

budding vesicles and, upon GTP hydrolysis, constricts and severs the vesicle from the parent

membrane.[4][5] Dynasore's inhibitory action prevents this final scission step, leading to an

accumulation of clathrin-coated pits at the plasma membrane.[1]
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Property Value Reference

Molecular Formula C₁₈H₁₄N₂O₄·xH₂O -

Molecular Weight 322.31 g/mol (anhydrous) -

Appearance Off-white powder [6]

Solubility

Soluble in DMSO (e.g., 10

mg/mL or 100 mM) and

ethanol (1 mg/mL).

[6]

Storage

Store lyophilized powder at

-20°C, protected from light.

Stock solutions in DMSO can

be stored at -20°C in single-

use aliquots.

[6]

Quantitative Data Summary
The following tables summarize the effective concentrations and inhibitory effects of Dynasore
hydrate in various cell culture experiments.

Table 1: IC₅₀ Values of Dynasore
Target/Process Cell Type/System IC₅₀ Reference

Dynamin 1/2 GTPase

Activity
Cell-free assay ~15 µM [1]

Transferrin Uptake U2OS cells 34.7 µM [7]

Synaptic Vesicle

Endocytosis

Rat brain

synaptosomes
184 µM [7]

Table 2: Effective Concentrations and Observed
Inhibition
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Cell Type Assay
Concentrati
on

Incubation
Time

Observed
Effect

Reference

HeLa cells
Transferrin

Uptake
80 µM 30 min

Strong block

of transferrin

traffic and

accumulation.

[1]

MRCs

Membrane

protein

localization

80 µM 30 min

2.9-fold

increase in

plasma

membrane

localization of

HA-tagged

SLC26A4.

[2]

Macrophages
Endocytosis

of EVs
Not specified Not specified

80.4% and

88.9%

inhibition of

Ca EVs and

Sc EVs

endocytosis,

respectively.

[2]

HUVECs
Transferrin

Endocytosis
100 µM 30 min

Consistent

block of

transferrin

endocytosis.

[8]

Peritoneal

macrophages

BSA-Au

Endocytosis
100 µM 20 min

Impaired

BSA-Au

entry.

[9]

LLC-MK2

cells

BSA-Au

Endocytosis
100 µM 20 min

Prevented

BSA-Au

entry.

[9]
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Clathrin-Mediated Endocytosis Pathway
The following diagram illustrates the key steps of clathrin-mediated endocytosis and the point

of inhibition by Dynasore.
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Caption: Inhibition of Clathrin-Mediated Endocytosis by Dynasore.

Experimental Workflow: Transferrin Uptake Assay
This diagram outlines a typical workflow for assessing the inhibitory effect of Dynasore on

transferrin uptake.
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Workflow for Transferrin Uptake Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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